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Compound of Interest

Compound Name: Methyl ethenesulfonate
CAS No.: 1562-31-8
Cat. No.: B072348
Get Quote
. J

Core Directive: The "Double Warhead" Hazard

Methyl ethenesulfonate (MES) is not a standard reagent; it is a bifunctional electrophile.
Unlike simple solvents or acids, MES possesses two distinct reactive sites that make it a potent
genotoxin and alkylating agent.

» The Michael Acceptor (Vinyl Group): The electron-withdrawing sulfonate group activates the
vinyl double bond (

), allowing it to rapidly form covalent bonds with "soft" nucleophiles in biology, specifically the
cysteine thiols (

) in proteins and glutathione.

» The Alkylating Agent (Methyl Ester): The methoxysulfonyl group (

) can act as a methyl donor, transferring a methyl group to DNA bases (guanine/adenine),
similar to Methyl Methanesulfonate (MMS).
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Implication for Researchers: Standard nitrile gloves provide insufficient protection against this
small, amphiphilic molecule. Handling requires an engineered containment strategy, not just
PPE.[1]

Hazard Profiling & Toxicology
icological hani

Endpoint Classification Mechanism of Action

Direct methylation of DNA (N7-
Genotoxicity Category 1B Mutagen guanine) and Michael addition
to DNA bases.

Inferred from structural
Carcinogenicity Category 1B analogs (MMS, EMS, Vinyl
Sulfone).

Haptenization of skin proteins
Skin Sensitization High Potency via cysteine modification
(Michael addition).

Systemic alkylation leading to
Acute Toxicity Oral/Dermal/Inhalation cellular apoptosis and tissue

necrosis.

Physical Hazards

e Polymerization: MES is prone to spontaneous exothermic polymerization if stored improperly
or if inhibitors (e.g., BHT/MEHQ) are depleted.

e Flash Point: >110°C (predicted), but volatile enough to create hazardous local atmospheres
in headspace.

Engineering Controls & PPE (The "Barrier" Strategy)
Primary Containment (Engineering)

e Fume Hood: Mandatory.[1] Operate with sash at the lowest working height.
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» Balance Enclosure: Weighing pure MES powder or liquid must be done inside a hood or a
dedicated powder containment enclosure. Never weigh on an open bench.

o Closed Systems: Use syringe/cannula transfer techniques for volumes >5 mL to prevent
aerosolization.

Personal Protective Equipment (PPE)

Standard laboratory nitrile gloves (0.1 mm) are permeable to MES within minutes.
e Glove Protocol:
o Inner Layer: Disposable Nitrile (inspection layer).

o Quter Layer:Silver Shield® (EVOH/PE) or Viton®. These laminates provide >4 hours of
breakthrough time.

o Alternative: If dexterity is critical for small volumes (<1 mL), use double-gloved High-
Thickness Nitrile (minimum 8 mil total) and change every 15 minutes.

o Respiratory: If work must occur outside a hood (e.g., spill cleanup), a Full-Face Respirator
with Organic Vapor/Acid Gas (OV/AG) cartridges is required.

Operational Protocols
Storage & Stability

o Temperature: Store at 2°C to 8°C (Refrigerated).

o Atmosphere: Store under Argon or Nitrogen to prevent moisture ingress (hydrolysis) and
oxygen-induced radical polymerization.

e Segregation: Keep away from "soft" nucleophiles (thiols, amines) and strong bases.

Experimental Setup (The "Trace" Rule)

Treat every surface touching MES as contaminated until proven otherwise.
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e Bench Protection: Cover the hood work surface with plastic-backed absorbent pads. Tape
the edges.

o Glassware: Use disposable glass vials where possible. If reusing glassware, it must be
decontaminated before leaving the hood.

o Syringe Disposal: Do not recap. Place directly into a solid waste container located inside the
hood.

Decontamination & Quenching (The "Scavenger"
System)

Water alone is insufficient to quench MES rapidly. You must use a "Soft Nucleophile” solution to
scavenge the Michael acceptor and hydrolyze the ester.

The Universal Decontamination Solution

Prepare this solution fresh for spills or glassware cleaning:
e Composition: 10% Sodium Thiosulfate (

) + 1% Sodium Hydroxide (
) in water.

e Mechanism:

o Thiosulfate: Acts as a potent nucleophile to attack the vinyl group (Michael addition) and
the methyl group (

)-

o Hydroxide: Catalyzes the hydrolysis of the sulfonate ester.

Quenching Workflow

e Reaction Mixtures: Pour the reaction mixture slowly into a stirring bath of the
Decontamination Solution (10:1 ratio of Quench:Substrate). Stir for 1 hour.
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« Spills:

o Do not wipe immediately. Cover the spill with absorbent pads soaked in the
Decontamination Solution.

o Wait 20 minutes for reaction.

[¢]

Collect pads as hazardous waste.

o Clean surface again with soap and water.[2][3][4]

Visualization: Mechanism & Decision Logic
Mechanism of Toxicity (The "Double Warhead")
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Click to download full resolution via product page

Caption: MES exhibits dual toxicity: Michael addition to proteins (cytotoxicity) and direct
methylation of DNA (genotoxicity).

Safe Handling Workflow
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Start: Handling MES

PPE Check:
Silver Shield Gloves?
Fume Hood Functional?

dssS

Transfer/Weighing
(Closed System / Hood)

Spill Occurs?

Apply Decon Solution:
10% Thiosulfate + 1% NaOH

Wait 20 Mins
(Allow Hydrolysis)

Dispose as Hazardous Waste
(No Drain Disposal)

Click to download full resolution via product page

Caption: Operational decision tree for routine handling and emergency spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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